Cas no 1339078-26-0 ((5-(Pyrazin-2-yl)-1H-imidazol-2-yl)methanamine)
(5-(Pyrazin-2-yl)-1H-imidazol-2-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (5-(Pyrazin-2-yl)-1H-imidazol-2-yl)methanamine
-
- Inchi: 1S/C8H9N5/c9-3-8-12-5-7(13-8)6-4-10-1-2-11-6/h1-2,4-5H,3,9H2,(H,12,13)
- InChI Key: UJGISNULPUSZHT-UHFFFAOYSA-N
- SMILES: N1C(CN)=NC=C1C1C=NC=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 163
- XLogP3: -1.5
- Topological Polar Surface Area: 80.5
(5-(Pyrazin-2-yl)-1H-imidazol-2-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM330147-250mg |
(5-(Pyrazin-2-yl)-1H-imidazol-2-yl)methanamine |
1339078-26-0 | 95%+ | 250mg |
$952 | 2023-01-19 | |
| Chemenu | CM330147-250mg |
(5-(Pyrazin-2-yl)-1H-imidazol-2-yl)methanamine |
1339078-26-0 | 95%+ | 250mg |
$1547 | 2021-08-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1170338-250mg |
(5-(Pyrazin-2-yl)-1H-imidazol-2-yl)methanamine |
1339078-26-0 | 98% | 250mg |
¥8663.00 | 2024-08-09 |
(5-(Pyrazin-2-yl)-1H-imidazol-2-yl)methanamine Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on (5-(Pyrazin-2-yl)-1H-imidazol-2-yl)methanamine
Recent Advances in the Study of (5-(Pyrazin-2-yl)-1H-imidazol-2-yl)methanamine (CAS: 1339078-26-0)
The compound (5-(Pyrazin-2-yl)-1H-imidazol-2-yl)methanamine (CAS: 1339078-26-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
Recent studies have highlighted the role of (5-(Pyrazin-2-yl)-1H-imidazol-2-yl)methanamine as a versatile scaffold for the development of novel small-molecule inhibitors. Its imidazole-pyrazine core structure has been shown to interact with various biological targets, including kinases and G-protein-coupled receptors (GPCRs), making it a promising candidate for the treatment of diseases such as cancer and inflammatory disorders.
One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed more efficient and scalable methods for its production, which is crucial for further preclinical and clinical studies. The improved synthetic protocols have also enabled the generation of a diverse library of derivatives, allowing for structure-activity relationship (SAR) studies to identify more potent and selective analogs.
In terms of biological activity, recent in vitro and in vivo studies have demonstrated that (5-(Pyrazin-2-yl)-1H-imidazol-2-yl)methanamine exhibits promising inhibitory effects on specific kinase pathways involved in cell proliferation and survival. For instance, it has been shown to selectively inhibit the activity of certain tyrosine kinases, which are often dysregulated in various cancers. These findings suggest its potential as a targeted therapy for oncology applications.
Furthermore, the compound has been investigated for its anti-inflammatory properties. Preliminary data indicate that it can modulate the activity of key inflammatory mediators, such as cytokines and chemokines, which play a critical role in chronic inflammatory diseases. This dual functionality—targeting both cancer and inflammation—positions (5-(Pyrazin-2-yl)-1H-imidazol-2-yl)methanamine as a multifunctional therapeutic agent.
Despite these promising results, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the ongoing research efforts and the continuous refinement of its chemical and pharmacological properties underscore its potential as a valuable tool in drug discovery.
In conclusion, (5-(Pyrazin-2-yl)-1H-imidazol-2-yl)methanamine (CAS: 1339078-26-0) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with its diverse biological activities, make it a promising candidate for the development of novel therapeutics. Continued research and optimization will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.
1339078-26-0 ((5-(Pyrazin-2-yl)-1H-imidazol-2-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)